Cas no 100462-37-1 (Rosiridin)

• Product Name: Rosiridin
• CAS No: 100462-37-1
• MF: C₁₆H₂₈O₇
• MW: 332.389326095581
• CID: 173147
• PubChem ID: 25068281
• Update Time: 2025-04-19

Rosiridin Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(2E,4S)-4-hydroxy-3,7-dimethyl-2,6-octadien-1-yl
• Rosiridin
• (2E,4S)-4-Hydroxy-3,7-dimethyl-2,6-octadien-1-yl beta-D-glucopyranoside
• (2R,3R,4S,5S,6R)-2-[(2E)-4-hydroxy-3,7-dimethylocta-2,6-dienoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• ROSIRIDIN(P)
• X1221
• b-D-Glucopyranoside,(2E,4S)-4-hydroxy-3,7-dimethyl-2,6-octadienyl (9CI)
• (-)-Rosiridin
• (S)-Rosiridol1-O-b-D-glucopyranoside
• 6'-O-Deacetylrosiridoside C
• Rosiridol 1-O-b-D-glucopyranoside
• N2695
• (2R,3R,4S,5R,6R)-2-[(2E,4R)-4-Hydroxy-3,7-dimethylocta-2,6-dienoxy]-6-(hydroxymethyl)oxane-3,4,5-tri
• HY-N0505
• beta-D-Glucopyranoside, (2E,4S)-4-hydroxy-3,7-dimethyl-2,6-octadien-1-yl
• FS-10133
• 71AL4K0H19
• Rosiridol 1-o-beta-D-glucopyranoside
• .BETA.-D-GLUCOPYRANOSIDE, (2E,4S)-4-HYDROXY-3,7-DIMETHYL-2,6-OCTADIEN-1-YL
• AKOS030573610
• UNII-71AL4K0H19
• ROSIRIDOL 1-O-.BETA.-D-GLUCOPYRANOSIDE
• .BETA.-D-GLUCOPYRANOSIDE, (2E,4S)-4-HYDROXY-3,7-DIMETHYL-2,6-OCTADIENYL
• Rosiridin (constituent of rhodiola rosea) [DSC]
• Rosiridin, (-)-
• (S)-Rosiridol 1-o-beta-D-glucopyranoside
• Rosiridin (constituent of rhodiola rosea)
• CS-0009045
• (S)-ROSIRIDOL 1-O-.BETA.-D-GLUCOPYRANOSIDE
• 100462-37-1
• PD087380
• 2-(4-Hydroxy-3,7-dimethylocta-2,6-dienoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• FT-0686696
• (-)-Rosiridol 1-O-beta-D-glucopyranoside
• (2E,4S)-4-Hydroxy-3,7-dimethyl-2,6-octadien-1-yl ss-D-glucopyranoside

• MDL： MFCD11111453
• Inchi： 1S/C16H28O7/c1-9(2)4-5-11(18)10(3)6-7-22-16-15(21)14(20)13(19)12(8-17)23-16/h4,6,11-21H,5,7-8H2,1-3H3/b10-6+/t11-,12+,13+,14-,15+,16+/m0/s1
• InChI Key： PBPYEEMQIFDGSQ-MOIFMYGASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC/C=C(\C)/[C@H](C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 332.18400
• Monoisotopic Mass: 332.18350323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 120
• Molecular Weight: 332.39

Experimental Properties

• Density: 1.26
• Boiling Point: 563.483 °C at 760 mmHg
• Flash Point: 563.483 °C at 760 mmHg
• Refractive Index: 1.555
• PSA: 119.61000
• LogP: -0.53360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Monoterpenoids